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Compound of Interest

Compound Name: Fmoc-Thr(tBu)-OH

Cat. No.: B557302

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-a-Fmoc-O-tert-butyl-L-threonine, commonly abbreviated as Fmoc-Thr(tBu)-OH, is an
essential amino acid derivative widely utilized in solid-phase peptide synthesis (SPPS). Its
application is fundamental in the development of peptide-based therapeutics and research
reagents. The fluorenylmethyloxycarbonyl (Fmoc) protecting group on the a-amino group and
the tert-butyl (tBu) protecting group on the threonine side chain hydroxyl group offer an
orthogonal protection strategy, allowing for the selective deprotection and sequential addition of
amino acids to a growing peptide chain.

This in-depth technical guide provides comprehensive safety and handling precautions for
Fmoc-Thr(tBu)-OH, tailored for laboratory personnel, including researchers, scientists, and
drug development professionals. Adherence to these guidelines is crucial for ensuring a safe
laboratory environment and the integrity of experimental outcomes.

Hazard Identification and Classification

While Fmoc-Thr(tBu)-OH is not classified as a hazardous substance or mixture under the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is
imperative to handle it with the care afforded to all laboratory chemicals.[1] Potential hazards,
although minimal, may include:
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Inhalation: May cause respiratory tract irritation.[2][3]

Skin Contact: May cause skin irritation upon prolonged or repeated contact.[2][3]

Eye Contact: May cause eye irritation.[2]

Ingestion: May be harmful if swallowed.[2][3]
Some suppliers classify the substance as very toxic to aquatic life with long-lasting effects.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Fmoc-Thr(tBu)-OH is presented in

the table below.
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Property Value Reference
CAS Number 71989-35-0 [41[5]
EC Number 276-261-1 [4][5]
Molecular Formula C23H27NO5 [2][5]
Molecular Weight 397.46 g/mol [5]
Appearance White to off-white powder/solid  N/A
Odor Characteristic [4]
Melting Point/Freezing Point No data available N/A
Boiling Point and Boiling

Range Undetermined [4]
Flash Point Not applicable [4]
Flammability (solid, gas) Not applicable [4]
Explosive Limits Not determined [4]
Vapor Pressure Not determined [4]
Density Not determined [4]
Solubility No data available N/A
pH Not determined [4]

Decomposition Temperature

Not determined

[4]

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the quality of Fmoc-

Thr(tBu)-OH and ensuring the safety of laboratory personnel.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.[2]
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« If user operations generate dust, use local exhaust ventilation to keep airborne levels below

recommended exposure limits.[2]

e Provide an eyewash station and safety shower in the immediate vicinity of the work area.

Personal Protective Equipment (PPE)

A comprehensive list of recommended personal protective equipment is provided in the table

below.

PPE Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Protects against dust particles

and splashes.[2]

Skin Protection

Impervious gloves (e.g., nitrile
rubber).

Prevents skin contact.[5]

Lab coat or other protective
clothing.

Protects skin and personal

clothing from contamination.[2]

Respiratory Protection

NIOSH-approved dust
respirator (e.g., N95) if dust is

generated.

Prevents inhalation of airborne
particles.[2][5]

Handling Procedures

e Avoid contact with skin and eyes.[6]

e Avoid formation and inhalation of dust.[4][5]

» Keep away from sources of ignition and heat.[2]

e Wash hands thoroughly after handling.[2][5]

Storage Conditions

o Keep container tightly closed in a dry and well-ventilated place.[1][5]

 Recommended storage temperature is 2-8 °C.[5]
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» Store away from strong oxidizing agents.[1][4]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, follow the procedures outlined below.

Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment. Evacuate personnel
to a safe area. Avoid breathing dust.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[5]

o Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal. Avoid generating dust.[2][5]

First Aid Measures

Exposure Route First Aid Procedure

Move the person into fresh air. If not breathing,

Inhalation ) o o o
give artificial respiration. Consult a physician.[2]
Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower.[5] Wash off with

soap and plenty of water.[2]

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[6] Remove
Eye Contact )

contact lenses, if present and easy to do.

Continue rinsing.

Rinse mouth with water. Never give anything by
Ingestion mouth to an unconscious person. Consult a

physician.[2]

Fire Fighting and Disposal Considerations
Fire Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

» Specific Hazards Arising from the Chemical: Hazardous decomposition products formed
under fire conditions include carbon oxides and nitrogen oxides.[2]

o Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.[5]

Disposal Considerations

» Dispose of waste material in accordance with local, state, and federal regulations.[5]
e Do not dispose of with household garbage.[4]

o Contact a licensed professional waste disposal service to dispose of this material.[6]

o Contaminated packaging should be disposed of as unused product.

Experimental Protocols

The following protocols provide a general framework for the use of Fmoc-Thr(tBu)-OH in solid-
phase peptide synthesis. Specific parameters may need to be optimized based on the peptide
sequence and the solid support used.

Protocol 1: Manual Solid-Phase Peptide Synthesis
(SPPS) - Coupling of Fmoc-Thr(tBu)-OH

This protocol describes a single coupling cycle for adding Fmoc-Thr(tBu)-OH to a growing
peptide chain on a solid support.

Materials:
o Peptide-resin with a free N-terminal amine
e Fmoc-Thr(tBu)-OH

e Coupling reagent (e.g., HBTU, HATU, or DIC/HOBU)
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» Base (e.g., DIPEA or NMM)

¢ N,N-Dimethylformamide (DMF), peptide synthesis grade

o Dichloromethane (DCM), peptide synthesis grade

e 20% (v/v) Piperidine in DMF

» Reaction vessel with a sintered glass frit

e Shaker or vortexer

Procedure:

o Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes in the reaction vessel.
e Fmoc Deprotection:

Drain the DMF.

o

[¢]

Add the 20% piperidine in DMF solution to the resin.

[¢]

Agitate the mixture for 5-10 minutes at room temperature.

[e]

Drain the piperidine solution.

o

Repeat the piperidine treatment for another 10-15 minutes.

[¢]

Wash the resin thoroughly with DMF (5-7 times) to remove residual piperidine.
e Coupling of Fmoc-Thr(tBu)-OH:

o In a separate vial, dissolve Fmoc-Thr(tBu)-OH (3-5 equivalents relative to the resin
loading) and the coupling reagent (e.g., HBTU, 3-5 equivalents) in DMF.

o Add the base (e.g., DIPEA, 6-10 equivalents) to the solution and allow it to pre-activate for
1-2 minutes.

o Add the activated Fmoc-Thr(tBu)-OH solution to the deprotected resin.
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o Agitate the mixture for 1-2 hours at room temperature.
e Washing:

o Drain the coupling solution.

o Wash the resin with DMF (3-5 times).

o Wash the resin with DCM (3-5 times).

o Confirmation of Coupling (Optional): Perform a Kaiser test to confirm the absence of free
primary amines, indicating a complete coupling reaction. A negative result (yellow beads) is
desired. If the test is positive (blue beads), the coupling step should be repeated.

Protocol 2: Cleavage and Deprotection

This protocol describes the final step of cleaving the synthesized peptide from the resin and
removing the side-chain protecting groups, including the tBu group from the threonine residue.

Materials:

Peptide-resin

Cleavage cocktail (e.g., TFA/TIS/H20, 95:2.5:2.5 v/viv)

Cold diethyl ether

Centrifuge tubes

Nitrogen or argon gas stream

Procedure:

» Resin Preparation: Wash the peptide-resin with DCM and dry it thoroughly under a stream of
nitrogen or in a vacuum desiccator.

o Cleavage Reaction:

o Add the cleavage cocktail to the dried peptide-resin in a reaction vessel.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Gently agitate the mixture at room temperature for 2-3 hours.

o Peptide Precipitation:
o Filter the resin and collect the filtrate containing the cleaved peptide into a centrifuge tube.
o Add cold diethyl ether to the filtrate to precipitate the crude peptide.
o Peptide Isolation:
o Centrifuge the mixture to pellet the peptide.
o Carefully decant the diethyl ether.
o Wash the peptide pellet with cold diethyl ether two more times.
o Dry the crude peptide pellet under a gentle stream of nitrogen or in a vacuum desiccator.

« Purification: Purify the crude peptide using reverse-phase high-performance liquid
chromatography (RP-HPLC).

Visualizations
Safe Handling Workflow
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Caption: Workflow for the safe handling of Fmoc-Thr(tBu)-OH from receipt to disposal.

Experimental Workflow: SPPS Coupling Cycle
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(Free N-terminal Amine)

Fmoc Deprotection
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Wash with DMF

:

Coupling Reaction:
Fmoc-Thr(tBu)-OH
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A
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Caption: A typical experimental workflow for a single coupling cycle in SPPS using Fmoc-
Thr(tBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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